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Compound of Interest

Compound Name:
(1-methyl-1H-indol-3-

yl)methanamine

Cat. No.: B103807 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and a representative synthetic protocol for (1-methyl-1H-indol-3-yl)methanamine. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Molecular Structure and Properties
(1-methyl-1H-indol-3-yl)methanamine, also known as 1-methylgramine, is a derivative of the

indole heterocyclic system. The structure consists of an indole ring system where the nitrogen

atom at position 1 is substituted with a methyl group, and a methanamine group is attached at

position 3.

Chemical Structure:

The chemical structure is characterized by the indole core, with a methyl group on the indole

nitrogen and an aminomethyl group at the C3 position.

IUPAC Name: (1-methyl-1H-indol-3-yl)methanamine[1]

CAS Number: 19293-60-8[1]

Synonyms: 1-Methyl-3-indolemethylamine, 3-(Aminomethyl)-1-methylindole[1]

The key quantitative data for this compound are summarized in the table below.
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Property Value Source

Molecular Formula C10H12N2 [1]

Molecular Weight 160.22 g/mol [1][2]

Canonical SMILES
CN1C=C(C2=CC=CC=C21)C

N

Representative Synthesis Protocol
A common and effective method for the synthesis of (1-methyl-1H-indol-3-yl)methanamine is

through the reductive amination of 1-methyl-1H-indole-3-carbaldehyde. This method is widely

used for the preparation of amines from aldehydes or ketones.

Reaction Scheme:

1-methyl-1H-indole-3-carbaldehyde + NH3 + H2/Catalyst → (1-methyl-1H-indol-3-
yl)methanamine + H2O

Materials:

1-methyl-1H-indole-3-carbaldehyde

Ammonia (in methanol, 7N solution)

Raney Nickel (catalyst)

Methanol (solvent)

Hydrogen gas

Diatomaceous earth (for filtration)

Standard glassware for organic synthesis, including a hydrogenation apparatus.

Experimental Procedure:
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Reaction Setup: In a suitable hydrogenation vessel, a solution of 1-methyl-1H-indole-3-

carbaldehyde (1 equivalent) in methanol is prepared.

Addition of Reagents: To this solution, a solution of ammonia in methanol (e.g., 7N, 5-10

equivalents) is added, followed by a catalytic amount of Raney Nickel (as a slurry in

methanol).

Hydrogenation: The vessel is sealed and purged with hydrogen gas. The reaction mixture is

then stirred under a hydrogen atmosphere (typically 50 psi) at room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the

disappearance of the starting aldehyde.

Work-up: Upon completion, the reaction mixture is carefully filtered through a pad of

diatomaceous earth to remove the Raney Nickel catalyst. The filter cake should be washed

with methanol.

Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to

remove the solvent and excess ammonia, yielding the crude product.

Purification: The crude (1-methyl-1H-indol-3-yl)methanamine can be further purified by

column chromatography on silica gel or by distillation under reduced pressure to afford the

pure amine.

Experimental and Logical Workflows
The following diagram illustrates a logical workflow for the synthesis and purification of (1-
methyl-1H-indol-3-yl)methanamine.

Start:
1-methyl-1H-indole-3-carbaldehyde

Reductive Amination
Reagents: NH3/MeOH, Raney Ni, H2

Filtration
(Removal of Catalyst)

Concentration
(Solvent Removal)

Purification
(e.g., Column Chromatography)

Characterization
(NMR, MS, etc.)

Final Product:
(1-methyl-1H-indol-3-yl)methanamine

Click to download full resolution via product page

Synthesis and Purification Workflow
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This diagram outlines the key steps from the starting material to the final, characterized

product, providing a clear and logical representation of the experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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